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Compound of Interest |

4,6-Dimethoxy-2-
Compound Name: (phenoxycarbonyl)aminopyrimidin

e

Cat. No.: B1337488

\ J

An In-depth Technical Guide to Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (CAS 89392-
03-0)

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate,
identified by the CAS number 89392-03-0. This compound is a key intermediate in the
production of sulfonylurea herbicides and is also utilized in pharmaceutical research.[1] This
document is intended for researchers, scientists, and professionals in drug development and
agricultural chemistry.

Chemical Identity
e CAS Number: 89392-03-0[2][3][4][5]1[6][71[81[9][10]
o |[UPAC Name: phenyl N-(4,6-dimethoxypyrimidin-2-yl)carbamate[3][7][8]

e Synonyms: 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine, (4,6-Dimethoxy-2-
pyrimidinyl)carbamic Acid Phenyl Ester, phenyl 4,6-dimethoxy-2-pyrimidinylcarbamate[11][1]
[21[31518][12][13][14]

e Molecular Formula: C13H13N30a4[1][2][3][5][9][12][13][14]
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Physical and Chemical Properties

The physical and chemical data for CAS 89392-03-0 are summarized in the tables below. The

compound is typically a white to off-white or pale yellow crystalline powder.[1][4][13][14][15]

General Properties

Property Value Source(s)

Molecular Weight 275.26 g/mol [L12131A15 712 2][13]
Physical Form Solid, Crystalline Powder [1][4][13][15][16]

Color White to Orange to Green [11[41[15][17]

290% to >98% (by HPLC or

Purity &0) [LIEB14191[13]
Property Value Conditions Source(s)
Melting Point 118.0t0 122.0 °C [11[2][15][17]
Boiling Point 250 °C (predicted) at 101,325 Pa [15][17]
Density 1.31? + 0.06 g/cm3 [15][17]
(predicted)
Water Solubility 61 mg/L at 20 °C [15][17]
Vapor Pressure 0.02 Pa at 20 °C [15][17]
LogP 2.1t02.1777 at 25 °C [11][2][17]
9.49+£0.70
Pra (predicted) ey
Refractive Index 1.602 [2]

Experimental Protocols
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Synthesis of Phenyl (4,6-dimethoxypyrimidin-2-
yl)carbamate

A common laboratory-scale synthesis protocol has been reported in the Asian Journal of
Chemistry.[15][16] The procedure involves the reaction of 2-amino-4,6-dimethoxypyrimidine
with phenyl chloroformate.

Materials:

2-amino-4,6-dimethoxypyrimidine (1 g, 6.45 mmol)

Acetonitrile (10 mL)

Triethylamine (0.85 g, 8.40 mmol)

Phenyl chloroformate (1.31 g, 8.37 mmol)

Water

Procedure:

A solution of 2-amino-4,6-dimethoxypyrimidine in acetonitrile is prepared in a suitable
reaction vessel.[15][16]

o Triethylamine is added to the stirred solution at room temperature.[15][16]

e Phenyl chloroformate is then added dropwise to the mixture.[15][16]

e The reaction mixture is heated to 60 °C and stirred for 6 hours.[15][16]

 After the reaction is complete, the mixture is cooled to room temperature.[15][16]

e The mixture is diluted with water (6 mL), which causes the product to precipitate.[15][16]
e The precipitated solid is collected by filtration.[15][16]

e The solid is dried under vacuum to yield the final product, Phenyl (4,6-dimethoxypyrimidin-2-
yl)carbamate, as a white solid.[15][16]
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Results:
e Yield: 1.48 g (83%)[15][16]
e Melting Point: 119 °C[15][16]

e H NMR (400 MHz, DMSO-ds): & 7.65 (s, 1H), 7.42-7.40 (m, 2H), 7.18-7.14 (m, 3H), 5.80 (s,
1H), 3.96 (s, 6H)[15][16]

e ESI-MS: m/z, 276.1 (M + 1)[15][16]

Applications and Logical Workflow

The primary application of CAS 89392-03-0 is as a crucial intermediate in the manufacturing of
sulfonylurea herbicides.[15][16][17] These herbicides are valued in agriculture for their ability to
control a wide range of weeds with high crop safety. The compound's structure is also explored
in pharmaceutical research for developing novel therapeutic agents.[1]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the synthesis process for Phenyl (4,6-dimethoxypyrimidin-2-
yl)carbamate.

Synthesis of Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate

Starting Materials

Triethylamine

(Base) Reaction Conditions Sl Bras e
I
Acetonitrile (Solvent) Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate
Phenyl Chloroformate 60 °C, 6 hours (CAS 89392-03-0)
I

2-Amino-4,6-
dimethoxypyrimidine

Click to download full resolution via product page

Caption: Synthesis workflow for CAS 89392-03-0.
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Application Pathway Diagram

This diagram shows the role of CAS 89392-03-0 as an intermediate leading to its main
industrial application.

Role as a Chemical Intermediate

Used as
intermediate

CAS 89392-03-0
Phenyl (4,6-dimethoxy-
pyrimidin-2-yl)carbamate

Leads to

Further Chemical Synthesis Sulfonylurea Herbicides

Click to download full resolution via product page
Caption: Application pathway of CAS 89392-03-0.
Safety Information
o Hazard Codes: Xi, N[15][17]

e Risk Statements: R43 (May cause sensitization by skin contact), R51/53 (Toxic to aquatic
organisms, may cause long-term adverse effects in the aquatic environment)[2][15][17]

o Safety Statements: S24 (Avoid contact with skin), S37 (Wear suitable gloves), S61 (Avoid
release to the environment. Refer to special instructions/safety data sheet)[2][15][17]

o GHS Hazard Statements: H317 (May cause an allergic skin reaction), H411 (Toxic to aquatic
life with long lasting effects)[2][7]

o Storage: Store in a cool, dark place in a tightly sealed container. Recommended storage is at
room temperature or refrigerated (2-8°C) for long-term.[1][3][5][6][13][15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. clearsynth.com [clearsynth.com]

4. labproinc.com [labproinc.com]

5. sigmaaldrich.com [sigmaaldrich.com]
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15. 89392-03-0 | CAS DataBase [m.chemicalbook.com]
16. 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine | 89392-03-0 [chemicalbook.com]

17. 4,6-Dimethoxy-2-(phenoxycarbonyl)aminopyrimidine CAS#: 89392-03-0
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To cite this document: BenchChem. [CAS 89392-03-0 physical and chemical data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337488#cas-89392-03-0-physical-and-chemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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